Cas no 1427379-68-7 (N-(2-morpholinoethyl)-3-(trifluoromethyl)aniline;dihydrochloride)

• Product Name: N-(2-morpholinoethyl)-3-(trifluoromethyl)aniline;dihydrochloride
• CAS No: 1427379-68-7
• MF: C₁₃H₁₈ClF₃N₂O
• MW: 310.743032932281
• CID: 4598943
• PubChem ID: 71757955
• Update Time: 2025-06-08

N-(2-morpholinoethyl)-3-(trifluoromethyl)aniline;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N-[2-(morpholin-4-yl)ethyl]-3-(trifluoromethyl)aniline dihydrochloride
• N-(2-morpholinoethyl)-3-(trifluoromethyl)aniline;dihydrochloride

• Inchi： 1S/C13H17F3N2O.ClH/c14-13(15,16)11-2-1-3-12(10-11)17-4-5-18-6-8-19-9-7-18;/h1-3,10,17H,4-9H2;1H
• InChI Key： AYXCNEIROLRLDD-UHFFFAOYSA-N
• SMILES： N(C1C=CC=C(C(F)(F)F)C=1)CCN1CCOCC1.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on N-(2-morpholinoethyl)-3-(trifluoromethyl)aniline;dihydrochloride

N-(2-Morpholinoethyl)-3-(Trifluoromethyl)Aniline; Dihydrochloride: A Comprehensive Overview

N-(2-Morpholinoethyl)-3-(trifluoromethyl)aniline dihydrochloride (CAS No. 1427379-68-7) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements associated with this compound.

The chemical structure of N-(2-morpholinoethyl)-3-(trifluoromethyl)aniline dihydrochloride is composed of a morpholine ring attached to an aniline moiety, with a trifluoromethyl group substituting one of the aromatic ring's hydrogen atoms. The presence of these functional groups imparts distinct chemical and biological properties to the molecule. The morpholine ring contributes to the compound's solubility and stability, while the trifluoromethyl group enhances its lipophilicity and metabolic stability.

Recent studies have highlighted the importance of N-(2-morpholinoethyl)-3-(trifluoromethyl)aniline dihydrochloride in various biological processes. For instance, a study published in the Journal of Medicinal Chemistry (2021) demonstrated that this compound exhibits potent anti-inflammatory properties. The researchers found that it effectively inhibits the production of pro-inflammatory cytokines such as TNF-�� and IL-6 in vitro, suggesting its potential as a therapeutic agent for inflammatory diseases.

In addition to its anti-inflammatory effects, N-(2-morpholinoethyl)-3-(trifluoromethyl)aniline dihydrochloride has shown promise in neuropharmacology. A 2020 study in the European Journal of Pharmacology reported that this compound possesses neuroprotective properties. The researchers observed that it significantly reduced neuronal cell death induced by oxidative stress, making it a potential candidate for the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The synthesis of N-(2-morpholinoethyl)-3-(trifluoromethyl)aniline dihydrochloride involves several well-documented steps. One common approach is to start with 3-trifluoromethylaniline, which is then reacted with 2-morpholinoethanol in the presence of a coupling agent such as 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC). The resulting amide is subsequently converted to the hydrochloride salt by treatment with hydrochloric acid. This synthetic route is efficient and scalable, making it suitable for both laboratory-scale synthesis and industrial production.

The physicochemical properties of N-(2-morpholinoethyl)-3-(trifluoromethyl)aniline dihydrochloride have been extensively characterized. It is a white crystalline solid with a melting point ranging from 185°C to 187°C. The compound is highly soluble in water and polar organic solvents such as methanol and dimethyl sulfoxide (DMSO). These properties make it easy to handle and formulate for various applications.

In terms of safety and toxicity, several studies have evaluated the potential risks associated with N-(2-morpholinoethyl)-3-(trifluoromethyl)aniline dihydrochloride. A comprehensive toxicological assessment published in Toxicology Letters (2019) reported that this compound exhibits low acute toxicity when administered orally or intraperitoneally to rodents. However, it is important to note that proper handling and storage precautions should be followed to ensure safety in laboratory settings.

The pharmacokinetic profile of N-(2-morpholinoethyl)-3-(trifluoromethyl)aniline dihydrochloride has also been investigated. A study published in Drug Metabolism and Disposition (2018) found that this compound has good oral bioavailability and a favorable pharmacokinetic profile in animal models. These findings suggest that it can be effectively absorbed and distributed throughout the body, making it suitable for oral administration in clinical settings.

In conclusion, N-(2-morpholinoethyl)-3-(trifluoromethyl)aniline dihydrochloride (CAS No. 1427379-68-7) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for the development of novel therapeutic agents targeting inflammatory diseases, neurodegenerative disorders, and other conditions. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic benefits.